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Compound of Interest

Compound Name: Dimethyl sulfite

Cat. No.: B146792

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical isomers and their related compounds is paramount. This guide
provides a detailed examination of the isomers of the molecular formula C2H603S, along with
closely related compounds, focusing on their chemical properties, biological significance, and
experimental protocols.

Isomers of C2H603S

The molecular formula C2H603S corresponds to several structural isomers, with the most
prominent being Methyl methanesulfonate, Ethanesulfonic acid, and Dimethyl sulfite.[1]

Methyl Methanesulfonate (MMS)

Methyl methanesulfonate (MMS), also known as methyl mesylate, is a potent alkylating agent
and a well-documented carcinogen.[2] It is primarily utilized as a research chemical to induce
mutations in DNA for genetic studies and has been investigated as a potential cancer
chemotherapeutic agent.[3][4]

Physical and Chemical Properties:

MMS is a colorless to pale yellow liquid at room temperature with a boiling point of 202-203 °C.
[4][5] It is highly soluble in water, approximately 200 g/L at 20 °C, and also soluble in dimethyl
formamide and propylene glycol.[4]
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Property Value Reference
Molecular Formula C2H603S [4115][6]
Molecular Weight 110.13 g/mol [4115][6]
Density 1.3 g/mL at 25 °C [2][41[5]
Boiling Point 202-203 °C [21[41[5]
Melting Point 20 °C [5]

Water Solubility ~200 g/L at 20 °C [415]
Refractive Index 1.414 [4115]

Biological Activity and Signaling Pathway:

The primary biological effect of MMS is its ability to methylate DNA. It introduces methyl groups
to nucleobases, predominantly at the N7 position of guanine and the N3 position of adenine.[2]
This alkylation can lead to base mispairing during DNA replication, resulting in mutations and
genotoxic effects.[4] The cellular response to MMS-induced DNA damage involves complex

DNA repair pathways.

Alkylated DNA
| (N7-meG, N3-meA)
Cell Cycle Arrest s severe
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DNA Repair Pathways
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MMS-induced DNA damage and cellular response pathway.

Experimental Protocols:
In Vitro DNA Alkylation Assay:

o Materials: Purified DNA (e.g., calf thymus DNA), Methyl Methanesulfonate (MMS), TE buffer
(20 mM Tris-HCI, 1 mM EDTA, pH 8.0), 3 M sodium acetate (pH 5.2), cold ethanol.

e Procedure:

[e]

Dissolve purified DNA in TE buffer to a final concentration of 1 mg/mL.
o Add MMS to the DNA solution to the desired final concentration (e.g., 10 mM).
o Incubate the mixture at 37 °C for a specified time (e.g., 1-2 hours).

o Stop the reaction by precipitating the DNA with 0.1 volumes of 3 M sodium acetate and 2.5
volumes of cold ethanol.

o Centrifuge to pellet the DNA, wash with 70% ethanol, and air dry.

o Resuspend the alkylated DNA in TE buffer for downstream analysis (e.g., HPLC-MS/MS to
guantify methylated bases).

In Vitro Cytotoxicity Assay:

o Materials: Adherent peritoneal exudate cells (e.g., from chickens), RPMI 1640 growth media,
Methyl Methanesulfonate (MMS), Ethanol (as a solvent for MMS), cell viability assay kit (e.g.,
MTT or Trypan Blue).

e Procedure:
o Harvest and culture adherent peritoneal exudate cells in appropriate culture plates.

o Prepare various concentrations of MMS in RPMI 1640 media. A stock solution in ethanol
may be used, with the final ethanol concentration kept low (e.g., 0.17%).[7]
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o Expose the cells to different doses of MMS (e.g., 2 x 1074 M, 1 x 1073 M, 5 x 103 M) for a
fixed duration (e.g., 1 hour).[7]

o Include solvent controls (media with ethanol) and sham controls (media only).[7]

o After exposure, wash the cells and assess cell viability using a standard assay. For
example, at a concentration of 2 x 10~4 M, MMS was found to have no significant cytotoxic
effect on chicken macrophages.[7]

Ethanesulfonic Acid

Ethanesulfonic acid is an organosulfur compound that finds use in various industrial and
chemical processes, including as a catalyst in organic synthesis and in the production of
surfactants.[8]

Physical and Chemical Properties:

It is typically a white to off-white crystalline solid or a viscous liquid, depending on its purity and
hydration state.[8] It is hygroscopic and soluble in water.[8]

Property Value Reference
Molecular Formula C2H603S [8]
Molecular Weight 110.13 g/mol [1]

White to off-white crystalline
Appearance . _ o [8]
solid or viscous liquid

Solubility Soluble in water [8]

Experimental Protocols:
Synthesis of Ethanesulfonic Acid:

Detailed, contemporary laboratory-scale synthesis protocols for ethanesulfonic acid are not
readily available in the provided search results. Industrial production often involves the
oxidation of ethyl mercaptan or the reaction of ethylene with sulfur trioxide.
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Dimethyl Sulfite

Dimethyl sulfite is another isomer of C2H603S.[1] It is the dimethyl ester of sulfurous acid.

Physical and Chemical Properties:

Property Value Reference
Molecular Formula C2H603S 9]
Molecular Weight 110.13 g/mol [1]

Further detailed physical and chemical data, as well as experimental protocols for dimethyl
sulfite, were not available in the initial search results.

Related Compounds of C2H603S
Ethyl Sulfate

Ethyl sulfate (C2H604S), also known as ethyl hydrogen sulfate, is the monoethyl ester of
sulfuric acid.[10] It is a key intermediate in the industrial production of ethanol from ethylene via
the sulfuric acid hydration process.[10][11] In a biological context, it is a phase Il metabolite of
ethanol and serves as a biomarker for recent alcohol consumption.[10][12]

Physical and Chemical Properties:

Ethyl sulfate is a colorless, viscous, and corrosive oily liquid that is highly soluble in water.[10]
[13]

Property Value Reference
Molecular Formula C2H604S [10][11]
Molecular Weight 126.13 g/mol [13]
Appearance Colorless, viscous, oily liquid [10]
Density ~1.46 g/cm? at 20°C [10]

Water Solubility Highly soluble [10][13]
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Experimental Protocols:

Laboratory Synthesis of Ethyl Sulfate:

o Materials: Ethanol, concentrated sulfuric acid.

e Procedure:

o React ethanol with sulfuric acid under gentle boiling. The temperature should be
maintained below 140 °C to prevent the formation of diethyl ether as a byproduct.[11]

o The sulfuric acid should be added dropwise, or the reaction mixture should be actively
cooled due to the highly exothermic nature of the reaction.[11]

o If the temperature exceeds 170 °C with an excess of sulfuric acid, ethyl sulfate will
decompose into ethylene and sulfuric acid.[11]

Analytical Method for Ethyl Sulfate in Urine (LC-MS/MS):

Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly
sensitive and specific method for the detection of ethyl sulfate in biological matrices.

o Sample Preparation: Urine samples can be analyzed by direct injection into the LC-MS/MS
system after the addition of a deuterated internal standard (e.g., D5-EtS).[14]

o Chromatography: Separation is achieved on a suitable HPLC column.

o Mass Spectrometry: Detection is performed using electrospray ionization in negative ion
mode (ESI-). The precursor ion for ethyl sulfate is m/z 125, with product ions at m/z 97
([HSO4]) and m/z 80 ([SO3]7).[14]
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Workflow for LC-MS/MS analysis of Ethyl Sulfate in urine.

2-Hydroxyethanesulfonic Acid (Isethionic Acid)

Isethionic acid (C2H604S) is an organosulfur compound that is structurally a beta-hydroxy
sulfonic acid.[15] It is a white, water-soluble solid used in the manufacture of certain surfactants
and in the industrial production of taurine.[15] In biological systems, it can be synthesized from

taurine and may have protective effects against type 2 diabetes.[16][17]
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Physical and Chemical Properties:

Property Value Reference
Molecular Formula C2H604S [15][18]
Molecular Weight 126.13 g/mol [15][18]
Appearance White, water-soluble solid [15]
Density 1.63 g/cm3 [15]

pKa 1.39 (predicted) [15]

Biological Significance and Signaling Pathways:

Isethionic acid is closely linked to the metabolism of taurine, an abundant amino acid with

numerous physiological roles.[19][20] Taurine is known to modulate lipid metabolism through
the activation of the SIRT1/AMPK/FOXO1 signaling pathway.[21] While the direct role of
isethionic acid in this pathway is not fully elucidated, its endogenous synthesis from taurine

suggests a potential involvement in similar metabolic regulatory networks.[16]

Taurine

Metabolized to Isethionic Acid

. Activates Activates Regulation of
Activates # g AMPK 'm_> Lipid Metabolism

Click to download full resolution via product page

Taurine's role in lipid metabolism and its relation to Isethionic Acid.

Experimental Protocols:

Synthesis of Sodium Isethionate (a salt of Isethionic Acid):
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The most common industrial route involves the reaction of ethylene oxide with aqueous sodium
bisulfite.[15]

o Materials: Ethylene oxide, aqueous sodium bisulfite.
e Procedure:
o React ethylene oxide with an aqueous solution of sodium bisulfite.

o This reaction directly yields sodium isethionate.

Separation of Isomers

The separation of isomers of C2ZH603S, which have identical molecular weights, requires
advanced analytical techniques. High-performance liquid chromatography (HPLC) and gas
chromatography (GC) are the methods of choice.

General Chromatographic Separation Workflow:
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Mixture of C2H603S Isomers
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General workflow for the separation of C2H603S isomers.

For closely related isomers, optimization of the stationary phase, mobile phase composition,
and temperature is crucial to achieve baseline separation. For instance, in HPLC, using

different column chemistries like phenyl or embedded polar group columns can alter selectivity
for isomers.[22]

This technical guide provides a foundational understanding of the isomers of C2ZH603S and
related compounds. The data and protocols presented herein are intended to support further
research and development in the fields of chemistry, biology, and medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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